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Compound of Interest

Compound Name: (Cyclohexyl)methylzinc bromide
CAS No.: 135579-86-1
Cat. No.: B151323

Get Quote

This guide provides an in-depth technical overview of (Cyclohexyl)methylzinc bromide, a
crucial organozinc reagent in modern organic synthesis. Tailored for researchers, scientists,
and professionals in drug development, this document covers its fundamental properties,
synthesis, applications, and handling protocols, grounded in established scientific principles
and practices.

Core Molecular and Physical Properties

(Cyclohexyl)methylzinc bromide is an organometallic compound valued for its utility in
forming carbon-carbon bonds.[1][2] Its molecular structure and physical characteristics are
foundational to its reactivity and application in synthesis.
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Property Value Source
Chemical Formula C7H13Brzn [3114]
Molecular Weight 242.47 g/mol [3114]
CAS Number 135579-86-1 [3]
Appearance Typically supplied as a solution

- Soluble in nonpolar solvents
Solubility _ [1]
like cyclohexane

Store at 2-8°C under an inert
Storage [3]
atmosphere (e.g., Argon)

This reagent is most commonly available as a 0.5 M solution in tetrahydrofuran (THF), a
formulation that balances stability and reactivity for laboratory use. The solution has a boiling
point of 65°C and a density of 0.972 g/mL at 25°C.

Synthesis of (Cyclohexyl)methylzinc Bromide

The synthesis of organozinc halides like (Cyclohexyl)methylzinc bromide is typically
achieved through the direct insertion of zinc metal into an organic halide. This oxidative
addition process is a cornerstone of organometallic chemistry.[1][5]

Reaction Principle: The formation involves the reaction of (boromomethyl)cyclohexane with
activated zinc metal. The zinc inserts into the carbon-bromine bond, forming the organozinc
reagent.

Experimental Protocol: Laboratory-Scale Synthesis

This protocol outlines a generalized procedure for the in-situ preparation of
(Cyclohexyl)methylzinc bromide for immediate use in subsequent reactions.

Materials:
e (Bromomethyl)cyclohexane (precursor)

» Activated Zinc (e.g., Rieke® Zinc)
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e Anhydrous Tetrahydrofuran (THF)

¢ Inert atmosphere setup (Argon or Nitrogen)
e Schlenk line and associated glassware
Procedure:

 Activation of Zinc: If not using pre-activated zinc, the zinc metal must be activated to remove
the passivating oxide layer. This can be achieved by stirring the zinc powder with a small
amount of an activating agent like 1,2-dibromoethane or trimethylsilyl chloride in anhydrous
THF under an inert atmosphere.[5]

e Initiation: To a stirring suspension of activated zinc in anhydrous THF, add a small portion of
(bromomethyl)cyclohexane. The reaction is often initiated by gentle heating.

o Addition of Precursor: Once the reaction has initiated (indicated by a color change or gentle
reflux), the remaining (bromomethyl)cyclohexane is added dropwise at a rate that maintains
a controlled reaction temperature.

o Completion and Use: After the addition is complete, the reaction mixture is typically stirred
for several hours at room temperature or with gentle heating to ensure complete conversion.
The resulting solution of (Cyclohexyl)methylzinc bromide is then used directly for the next
synthetic step.

Causality in Synthesis: The use of highly reactive Rieke® Zinc is advantageous as it can react
directly with alkyl bromides and tolerates a variety of functional groups, which might not be
compatible with the harsher conditions required for less reactive zinc. The reaction is
performed under an inert atmosphere because organozinc compounds are sensitive to air and
moisture.[1][6]
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Caption: Workflow for the synthesis of (Cyclohexyl)methylzinc bromide.

Applications in Drug Development and Organic
Synthesis
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(Cyclohexyl)methylzinc bromide is a key nucleophile in palladium- or nickel-catalyzed cross-
coupling reactions, most notably the Negishi coupling.[7][8][9] This reaction is a powerful tool
for constructing carbon-carbon bonds, a fundamental process in the synthesis of complex
organic molecules, including active pharmaceutical ingredients.[7][9]

The Negishi coupling is valued for its high functional group tolerance and its ability to couple
sp3, sp?, and sp hybridized carbon atoms.[7][9]

The Negishi Coupling Mechanism

The catalytic cycle of the Negishi coupling generally proceeds through three key steps:

o Oxidative Addition: The active Pd(0) or Ni(0) catalyst inserts into the carbon-halide bond of
the organic electrophile (R*-X), forming a Pd(II) or Ni(ll) intermediate.[6][7][8]

o Transmetalation: The organozinc reagent, (Cyclohexyl)methylzinc bromide (R2-ZnBr),
transfers its organic group to the metal center, displacing the halide and forming a
diorganometallic complex.[6][8][10]

e Reductive Elimination: The two organic ligands on the metal center couple and are
eliminated as the final product (R!-R?), regenerating the catalytically active Pd(0) or Ni(0)
species.[6][7][8]
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Caption: Catalytic cycle of the Negishi cross-coupling reaction.
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Safety, Handling, and Storage

Organozinc reagents, including (Cyclohexyl)methylzinc bromide, are air and moisture
sensitive and can be pyrophoric.[1] Therefore, strict adherence to safety protocols is essential.

Handling:

 All manipulations should be carried out under an inert atmosphere (e.g., in a glovebox or
using Schlenk techniques).[1]

e Use dry, clean glassware and syringes.

o Personal protective equipment (PPE), including flame-retardant lab coats, safety glasses,
and gloves, is mandatory.

Storage:
e The reagent should be stored in a cool, dry place, typically between 2-8°C.

 Itis supplied in specially designed bottles, such as Sure/Seal™ bottles, to maintain an inert
atmosphere and ensure stability.

Hazards:

o The commercially available solution in THF is highly flammable.

e |t may cause eye irritation and respiratory system irritation.

e |tis suspected of causing cancer.

Always consult the Safety Data Sheet (SDS) before handling this reagent.

Conclusion

(Cyclohexyl)methylzinc bromide is a versatile and powerful reagent in the arsenal of
synthetic organic chemists. Its utility in forming C-C bonds through reactions like the Negishi
coupling makes it indispensable in the synthesis of complex molecules for research and drug
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development. A thorough understanding of its properties, synthesis, and handling is crucial for
its safe and effective application in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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